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Compound of Interest

Compound Name:
2-Butyl-1H-imidazole-4-

carbaldehyde

CAS No.: 68282-49-5

Cat. No.: B1272188

Get Quote

An authoritative guide to the analytical characterization of 2-Butyl-1H-imidazole-4-
carbaldehyde, this document provides a suite of detailed application notes and protocols for

researchers, scientists, and professionals in drug development. The methodologies outlined

are designed to ensure the robust confirmation of identity, purity, and structural integrity, which

are critical for regulatory compliance and successful research outcomes.

Introduction: The Analytical Imperative
2-Butyl-1H-imidazole-4-carbaldehyde (CAS No: 68282-49-5) is a key heterocyclic building

block in medicinal chemistry.[1] Its substituted imidazole core is a feature in numerous

pharmacologically active agents, making it a valuable intermediate in the synthesis of novel

therapeutics.[2] Rigorous analytical characterization is paramount to guarantee the quality,

consistency, and reliability of this intermediate, thereby ensuring the validity of subsequent

synthetic steps and the safety profile of the final active pharmaceutical ingredient (API).

This guide presents a multi-technique approach for the comprehensive analysis of 2-Butyl-1H-
imidazole-4-carbaldehyde, grounded in fundamental scientific principles and established best
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practices. We will delve into spectroscopic and chromatographic methods, explaining not just

the procedural steps but the underlying rationale for each experimental choice.

Compound Information

Property Value Reference

IUPAC Name
2-butyl-1H-imidazole-4-

carbaldehyde
[1]

CAS Number 68282-49-5 [1][3]

Molecular Formula C₈H₁₂N₂O [1]

Molecular Weight 152.19 g/mol [1]

Appearance
Colorless to pale yellow liquid

or solid
[3]

Solubility
Soluble in organic solvents like

methanol, DMSO
[3]

Recommended Analytical Workflow
A holistic characterization of 2-Butyl-1H-imidazole-4-carbaldehyde relies on the synergistic

use of multiple analytical techniques. Each method provides a unique piece of the structural

puzzle. The recommended workflow ensures that identity, structure, purity, and composition are

all thoroughly vetted.
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Caption: Recommended analytical workflow for comprehensive characterization.

Spectroscopic Methods for Structural Elucidation
Spectroscopy is the cornerstone of chemical characterization, providing direct insight into the

molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle: NMR spectroscopy is the most powerful technique for unambiguous structure

determination. It probes the chemical environment of magnetically active nuclei (¹H and ¹³C),

revealing detailed information about atom connectivity and stereochemistry. For 2-Butyl-1H-
imidazole-4-carbaldehyde, ¹H NMR will confirm the presence and connectivity of the butyl,
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imidazole, and aldehyde protons, while ¹³C NMR will identify all unique carbon atoms in the

molecule.[4][5]

Protocol: ¹H and ¹³C NMR Analysis

Sample Preparation: Accurately weigh 5-10 mg of the compound.[4][5]

Solvent Selection: Dissolve the sample in ~0.6 mL of a suitable deuterated solvent in an

NMR tube.

DMSO-d₆ (Deuterated Dimethyl Sulfoxide): Recommended choice. It effectively solubilizes

the compound and allows for the observation of the exchangeable N-H proton of the

imidazole ring.

CDCl₃ (Deuterated Chloroform): A viable alternative, though the N-H proton signal may be

broader or exchange out.

Instrumentation:

Spectrometer: Utilize a 400 MHz (or higher) NMR spectrometer for optimal resolution.

Acquisition: Acquire a standard ¹H spectrum, followed by a ¹³C{¹H} (proton-decoupled)

spectrum.

Data Processing: Process the raw data (FID) with Fourier transformation, phase correction,

and baseline correction. Calibrate the chemical shift scale using the residual solvent peak

(DMSO-d₆: δ 2.50 ppm for ¹H, δ 39.52 ppm for ¹³C).

Expected Spectral Data

The following table outlines the predicted chemical shifts (δ) in ppm. Actual values may vary

slightly based on solvent and concentration.
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¹H NMR
Predicted δ
(ppm)

Multiplicity Integration Assignment

Aldehyde ~9.5 - 10.0 Singlet (s) 1H -CHO

Imidazole Ring ~7.5 - 8.5 Singlet (s) 1H C5-H

Imidazole N-H ~12.0 - 14.0
Broad Singlet (br

s)
1H N1-H

Butyl α-CH₂ ~2.7 - 2.9 Triplet (t) 2H
-CH₂-CH₂-CH₂-

CH₃

Butyl β-CH₂ ~1.6 - 1.8 Sextet 2H
-CH₂-CH₂-CH₂-

CH₃

Butyl γ-CH₂ ~1.3 - 1.5 Sextet 2H
-CH₂-CH₂-CH₂-

CH₃

Butyl δ-CH₃ ~0.9 - 1.0 Triplet (t) 3H
-CH₂-CH₂-CH₂-

CH₃

¹³C NMR Predicted δ (ppm) Assignment

Aldehyde ~185.0 -CHO

Imidazole Ring ~150.0 C2 (butyl-substituted)

Imidazole Ring ~140.0 C4 (aldehyde-substituted)

Imidazole Ring ~125.0 C5

Butyl α-CH₂ ~28.0 -CH₂-CH₂-CH₂-CH₃

Butyl β-CH₂ ~30.0 -CH₂-CH₂-CH₂-CH₃

Butyl γ-CH₂ ~22.0 -CH₂-CH₂-CH₂-CH₃

Butyl δ-CH₃ ~13.5 -CH₂-CH₂-CH₂-CH₃

Note on Hydrate Formation: In aqueous or protic solutions, imidazole aldehydes can exist in

equilibrium with a hydrate (gem-diol) form, which can lead to additional, distinct signals in the
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NMR spectrum. This is less of a concern in aprotic solvents like DMSO-d₆.

Mass Spectrometry (MS)
Principle: Mass spectrometry provides a precise measurement of the mass-to-charge ratio

(m/z) of ionized molecules. It is the definitive method for confirming the molecular weight of a

compound.[6] High-resolution mass spectrometry (HRMS) can further confirm the elemental

composition.

Protocol: LC-MS Analysis

Sample Preparation: Prepare a dilute solution of the compound (~0.1 mg/mL) in a suitable

solvent such as methanol or acetonitrile.

Instrumentation: Use a Liquid Chromatography-Mass Spectrometry (LC-MS) system.

Ionization Source: Electrospray Ionization (ESI) in positive ion mode is recommended due

to the basic nitrogen atoms in the imidazole ring, which are readily protonated.

Mass Analyzer: A Quadrupole, Time-of-Flight (TOF), or Orbitrap analyzer can be used.

Data Acquisition: Acquire data in full scan mode to detect the protonated molecular ion

[M+H]⁺.

Expected Data

Molecular Ion: A prominent peak should be observed at m/z 153.10 (Calculated for

[C₈H₁₂N₂O + H]⁺ = 153.1028).

Fragmentation: While fragmentation is less extensive in ESI compared to other techniques,

some loss of the butyl group or aldehyde group may be observed in MS/MS experiments,

further confirming the structure.

Fourier-Transform Infrared (FT-IR) Spectroscopy
Principle: FT-IR spectroscopy measures the absorption of infrared radiation by a molecule,

causing vibrations of its chemical bonds. It is an excellent, rapid technique for identifying the

functional groups present.[7][8]
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Protocol: FT-IR Analysis

Sample Preparation: As the compound can be a liquid or low-melting solid, the easiest and

most common method is using an Attenuated Total Reflectance (ATR) accessory. Place a

small drop of the sample directly onto the ATR crystal.

Data Acquisition: Record the spectrum, typically over a range of 4000-400 cm⁻¹.

Data Analysis: Identify the characteristic absorption bands corresponding to the functional

groups in the molecule.

Expected Characteristic Absorption Bands

Wavenumber
(cm⁻¹)

Vibration Type Functional Group Reference

3400 - 3100 (broad) N-H Stretch Imidazole Ring [9]

2955, 2870 C-H Stretch (aliphatic) Butyl Group [2]

~2820, ~2720
C-H Stretch (Fermi

resonance)
Aldehyde -

~1675 (strong) C=O Stretch Aldehyde [8]

~1590, ~1480 C=N, C=C Stretch Imidazole Ring [7][9]

Chromatographic Methods for Purity Assessment
Chromatography is essential for separating the target compound from any impurities, starting

materials, or by-products, allowing for accurate purity determination.

High-Performance Liquid Chromatography (HPLC)
Principle: HPLC is the industry standard for assessing the purity of pharmaceutical compounds.

[10] It separates components of a mixture based on their differential partitioning between a

stationary phase (the column) and a mobile phase. By using a UV detector, the percentage

purity of the target compound can be calculated based on its peak area relative to the total

area of all peaks in the chromatogram.
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Caption: A typical experimental workflow for HPLC purity analysis.

Protocol: Reverse-Phase HPLC Method

Sample Preparation: Accurately prepare a stock solution of 2-Butyl-1H-imidazole-4-
carbaldehyde at ~1.0 mg/mL in methanol. Dilute this stock solution with the mobile phase to

a final concentration of ~0.1 mg/mL.
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Chromatographic Conditions: The following provides a robust starting point for method

development.[10][11]

Parameter Recommended Condition

Column C18, 4.6 x 150 mm, 5 µm particle size

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Gradient

Start at 10% B, ramp to 90% B over 15 min,

hold for 2 min, return to 10% B and equilibrate

for 3 min.

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Detection UV at 220 nm

Injection Volume 10 µL

Data Analysis: Integrate all peaks in the resulting chromatogram. Calculate the area

percentage of the main peak corresponding to 2-Butyl-1H-imidazole-4-carbaldehyde to

determine the purity.

Conclusion and Data Synthesis
The comprehensive characterization of 2-Butyl-1H-imidazole-4-carbaldehyde is achieved not

by a single technique, but by the logical synthesis of data from multiple orthogonal methods.

NMR confirms the precise atomic structure, MS verifies the molecular weight and elemental

formula, FT-IR provides a rapid check of functional groups, and HPLC delivers a quantitative

measure of purity. Together, these methods provide an unassailable analytical package,

ensuring the compound meets the high standards required for research and drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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